Cas no 42808-07-1 (Dansyl-DL-aspartic Acid)

• Product Name: Dansyl-DL-aspartic Acid
• CAS No: 42808-07-1
• MF: C₁₆H₁₈N₂O₆S
• MW: 366.388923168182
• CID: 928458
• PubChem ID: 536711
• Update Time: 2025-06-13

Dansyl-DL-aspartic Acid Chemical and Physical Properties

Names and Identifiers

• dansyl-dl-aspartic acid di(cyclohexylammonium) salt
• (2R)-2-[5-(dimethylamino)naphthalene-1-sulfonamido]butanedioic acid
• 2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]butanedioic acid
• (2S)-2-[5-(dimethylamino)naphthalene-1-sulfonamido]butanedioic acid
• (R)-2-(5-(Dimethylamino)naphthalene-1-sulfonamido)succinic acid
• (S)-2-(5-(Dimethylamino)naphthalene-1-sulfonamido)succinic acid
• 5-(Dimethylamino)napthalene-1-sulfonyl-l-aspartic acid
• 42808-07-1
• SCHEMBL13884437
• DHOZTIJMCYMTMJ-UHFFFAOYSA-N
• DTXSID001313797
• N-([5-(Dimethylamino)-1-naphthyl]sulfonyl)aspartic acid #
• dansyl-dl-aspartic acid
• 2-(5-(dimethylamino)naphthalene-1-sulfonamido)succinic acid
• 95465-25-1
• Dansyl-DL-aspartic Acid

• MDL： MFCD00069530
• Inchi： 1S/C16H18N2O6S/c1-18(2)13-7-3-6-11-10(13)5-4-8-14(11)25(23,24)17-12(16(21)22)9-15(19)20/h3-8,12,17H,9H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key： DHOZTIJMCYMTMJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NC(C(=O)O)CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 366.08855747g/mol
• Monoisotopic Mass: 366.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 132Ų

Dansyl-DL-aspartic Acid Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Dansyl-DL-aspartic Acid

Dansyl-DL-aspartic Acid (CAS No. 42808-07-1): A Comprehensive Overview in Modern Chemical and Biomedical Research

Dansyl-DL-aspartic acid, chemically designated as Dansyl-DL-aspartic acid, is a compound of significant interest in the fields of chemical biology and pharmaceutical research. With a CAS number of 42808-07-1, this molecule has garnered attention due to its versatile applications in biochemical labeling, drug development, and diagnostic assays. The Dansyl (7-amino-4-methylcoumarin-3-carboxylic acid) moiety, a fluorescent amino acid derivative, imparts unique properties that make it invaluable for various scientific investigations.

The utility of Dansyl-DL-aspartic acid stems from its ability to conjugate with peptides, proteins, and other biomolecules, enhancing their detectability through fluorescence spectroscopy. This property has been exploited in numerous research settings, particularly in the study of protein-protein interactions, enzyme kinetics, and molecular recognition processes. The Dansyl group's high quantum yield and sensitivity make it an ideal choice for labeling experiments, allowing researchers to visualize and quantify biomolecular events with remarkable precision.

In recent years, advancements in mass spectrometry techniques have further expanded the applications of Dansyl-DL-aspartic acid. When incorporated into peptides or proteins, the Dansyl group facilitates high-resolution mass analysis, enabling detailed structural elucidation and post-translational modification studies. This has been particularly beneficial in the field of proteomics, where the compound aids in the identification and characterization of complex protein mixtures. The integration of Dansyl labeling with modern analytical methodologies underscores its importance in deciphering the intricate mechanisms of biological systems.

Moreover, the DL-aspartic acid component of this compound contributes to its biological relevance. As one of the non-essential amino acids, aspartic acid plays a crucial role in numerous metabolic pathways and cellular processes. Its incorporation into biomolecules via Dansyl-DL-aspartic acid allows researchers to investigate the functional significance of specific amino acid residues in proteins and peptides. This has led to significant insights into enzyme catalysis, substrate binding, and signal transduction pathways.

The synthesis of Dansyl-DL-aspartic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the Dansyl group at the appropriate position on the aspartic acid backbone necessitates careful selection of coupling reagents and protecting groups. Recent improvements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for widespread research applications.

Recent studies have highlighted the potential of Dansyl-DL-aspartic acid in drug discovery initiatives. By serving as a fluorescent probe, it aids in the identification of lead compounds that interact with target proteins. This has been particularly useful in high-throughput screening assays, where rapid and accurate detection of binding events is essential. The ability to visualize interactions at the molecular level has accelerated the development of novel therapeutic agents targeting various diseases.

The diagnostic applications of Dansyl-DL-aspartic acid are also noteworthy. In medical research, this compound has been employed to develop sensitive detection methods for biomarkers associated with neurological disorders, cancer, and inflammatory conditions. The fluorescence emitted by labeled biomolecules allows for real-time monitoring of disease progression and therapeutic responses. This has opened new avenues for early diagnosis and personalized medicine approaches.

The impact of Dansyl-DL-aspartic acid on chemical biology extends beyond its immediate applications. It serves as a model system for studying amino acid modifications and their effects on biomolecular function. By providing a platform for investigating structure-function relationships, this compound contributes to our fundamental understanding of biological processes at the molecular level.

In conclusion, Dansyl-DL-aspartic acid (CAS No. 42808-07-1) is a multifaceted compound with broad utility in modern chemical and biomedical research. Its unique properties as a fluorescent labeling agent have revolutionized various scientific disciplines, from proteomics to drug discovery. As research methodologies continue to evolve, the importance of compounds like Dansyl-DL-aspartic acid is likely to grow even further, driving new discoveries and innovations in science and medicine.